molecular formula C12H14O3 B8693926 3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-carboxylic acid CAS No. 104224-91-1

3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-carboxylic acid

Cat. No.: B8693926
CAS No.: 104224-91-1
M. Wt: 206.24 g/mol
InChI Key: CVBFKXGFMBOPIC-UHFFFAOYSA-N
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Description

3,4-Dihydro-4,4-dimethyl-2H-1-benzopyran-6-carboxylic acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

104224-91-1

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

4,4-dimethyl-2,3-dihydrochromene-6-carboxylic acid

InChI

InChI=1S/C12H14O3/c1-12(2)5-6-15-10-4-3-8(11(13)14)7-9(10)12/h3-4,7H,5-6H2,1-2H3,(H,13,14)

InChI Key

CVBFKXGFMBOPIC-UHFFFAOYSA-N

Canonical SMILES

CC1(CCOC2=C1C=C(C=C2)C(=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.0 g (4.9 mmol) of 4,4-dimethyl-6-acetyl chroman (Compound 38), 2.0 g (50 mmol) of NaOH, 60 ml of 10% aqueous sodium hypochlorite solution and 18 ml of dioxane was heated at 60° C. with stirring for 3 hours. The reaction mixture was cooled to room temperature and then treated with sodium metabisulphite until the mixture was negative to the potassium iodide/starch test. The reaction mixture was then acidified with conc. HC1 and the resultant precipitate was collected by filtration. The residue was washed with water and dried under vacuum to give the title compound as a white solid. PMR (CDCl3): & 1.25 (6H, s), 1.81-1.90 (2H, m), 4.22-4.30 (2H, m), 6.83 (1H, d, J~8.1 Hz), 7.84 (1H, dd, J~8.1 Hz, 1.8 Hz), 8.07 (1H, d, J~1.8 Hz). MS exact mass, m/e 206.0939 (calcd. for C12H14O3, 206.0943).
Quantity
1 g
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reactant
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2 g
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60 mL
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18 mL
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[Compound]
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potassium iodide starch
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